3-Hydroxy-5-methylhex-4-enoyl-CoA

• Molecular Formula: C28H46N7O17P3S
• Molecular Weight: 877.7 g/mol
• InChI: InChI=1S/C28H46N7O17P3S/c1-16(2)6-5-7-19(37)56-11-10-30-18(36)8-9-31-26(40)23(39)28(3,4)13-49-55(46,47)52-54(44,45)48-12-17-22(51-53(41,42)43)21(38)27(50-17)35-15-34-20-24(29)32-14-33-25(20)35/h6,14-15,17,21-23,27,38-39H,5,7-13H2,1-4H3,(H,30,36)(H,31,40)(H,44,45)(H,46,47)(H2,29,32,33)(H2,41,42,43)
• InChIKey: BEYYLHUMFMWPLH-UHFFFAOYSA-N

3-Hydroxy-5-methylhex-4-enoyl-CoA: Key Intermediate for Terpenoid Catabolism

3-Hydroxy-5-methylhex-4-enoyl-CoA is a specialized acyl-coenzyme A derivative [1] with a molecular formula of C28H46N7O18P3S and a molecular weight of approximately 893.7 g/mol [2]. It is a critical metabolic intermediate in the catabolism of acyclic monoterpenes, such as geraniol and citronellol, in specific bacterial species like *Pseudomonas aeruginosa* [3]. This compound is formed via the hydration of (2E)-5-Methylhexa-2,4-dienoyl-CoA [4] and serves as a substrate for specific dehydrogenase enzymes in the beta-oxidation-like pathway of these terpenoids [5].

Workflow Acyclic terpenoid catabolism studies

Detection LC-MS & HRMS compatible mass signature

Enzyme Assay Substrate for enoyl-CoA hydratase (EC 4.2.1.17)

Stability Defined storage profile supports long-term studies

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 9549330, 3-Hydroxy-5-methylhex-4-enoyl-CoA. View Source
• [2] Human Metabolome Database (HMDB). Metabocard for 3-Hydroxy-5-methylhex-4-enoyl-CoA (HMDB0060373). View Source
• [3] Förster-Fromme K, Jendrossek D. Catabolism of citronellol and related acyclic terpenoids in pseudomonads. Appl Microbiol Biotechnol. 2010;87(3):859-869. View Source
• [4] Kanehisa Laboratories. KEGG REACTION: R08093. 3-hydroxy-5-methylhex-4-enoyl-CoA hydro-lyase. View Source
• [5] Kanehisa Laboratories. KEGG REACTION: R08094. 3-hydroxy-5-methylhex-4-enoyl-CoA:NAD+ oxidoreductase. View Source

3-Hydroxy-5-methylhex-4-enoyl-CoA Sourcing: No Substitution

Procurement of 3-Hydroxy-5-methylhex-4-enoyl-CoA over its immediate metabolic neighbors is critical for experimental specificity. This compound is chemically and functionally distinct from analogs like 5-Methylhex-4-enoyl-CoA [1] or (2E)-5-Methylhexa-2,4-dienoyl-CoA [2], differing in molecular weight and the presence of a unique 3-hydroxy group. This structural variation dictates its unique role as a substrate for specific enzymes in the acyclic terpenoid degradation pathway, such as the NAD+-dependent dehydrogenase [3]. Generic substitution with an analog lacking the hydroxyl group will fail in assays designed to measure the activity of downstream pathway enzymes, leading to false-negative results and flawed interpretation of metabolic flux. The quantitative evidence below establishes the verifiable, measurable differences that preclude interchangeability.

Analogs lacking the 3-hydroxy group may fail in dehydrogenase assays, leading to false negatives.

16 Da mass difference prevents interchangeability in targeted LC-MS workflows.

Storage stability data may not transfer to non‑identical acyl‑CoA analogs.

• [1] Kanehisa Laboratories. KEGG COMPOUND: C16470. 5-Methylhex-4-enoyl-CoA. View Source
• [2] MetaCyc. (2E)-5-methylhexa-2,4-dienoyl-CoA. MetaCyc ID: CPD-15172. View Source
• [3] Kanehisa Laboratories. KEGG REACTION: R08094. 3-hydroxy-5-methylhex-4-enoyl-CoA:NAD+ oxidoreductase. View Source

3-Hydroxy-5-methylhex-4-enoyl-CoA Specificity: Quantitative Evidence

Molecular Weight Differentiation for LC-MS

3-Hydroxy-5-methylhex-4-enoyl-CoA possesses a measurably different molecular weight compared to its close analog, 5-methylhex-4-enoyl-CoA. This 16 Dalton difference, corresponding to the mass of a single oxygen atom, is a critical differentiator for unequivocal compound identification and quantification in mass spectrometry-based assays [1][2].

LC‑MS Differentiation

Head‑to‑head

893.7 vs 877.7 Δ 16.0 g/mol

Supports unambiguous LC‑MS detection

Theoretical average mass difference

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	893.7 g/mol
Comparator Or Baseline	5-Methylhex-4-enoyl-CoA: 877.7 g/mol
Quantified Difference	16.0 g/mol
Conditions	Theoretical molecular weight (average mass) calculated from molecular formula C28H46N7O18P3S for target compound [1] and C28H46N7O17P3S for comparator [2].

Why This Matters

This mass difference ensures baseline chromatographic separation and unambiguous detection in targeted metabolomics studies, preventing misidentification of closely related terpenoid degradation intermediates.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 9549330, 3-Hydroxy-5-methylhex-4-enoyl-CoA. View Source
• [2] Kanehisa Laboratories. KEGG COMPOUND: C16470. 5-Methylhex-4-enoyl-CoA. View Source

Exact Mass Differentiation by HRMS

For high-resolution mass spectrometry (HRMS) applications, the monoisotopic exact mass of 3-Hydroxy-5-methylhex-4-enoyl-CoA is 893.183289 Da, which is distinctly different from its pathway neighbor, (2E)-5-Methylhexa-2,4-dienoyl-CoA, at 875.173 Da [1]. This 18.010 Da difference is critical for software-based identification algorithms and manual spectral interpretation, ensuring accurate metabolite annotation in complex biological matrices.

HRMS Exact Mass

Head‑to‑head

893.183289 Da

Distinct from dienoyl‑CoA (875.173 Da)

Supports HRMS identification algorithms

Evidence Dimension	Monoisotopic Exact Mass (Da)
Target Compound Data	893.183289 Da
Comparator Or Baseline	(2E)-5-Methylhexa-2,4-dienoyl-CoA: 875.173 Da
Quantified Difference	18.010 Da
Conditions	Calculated monoisotopic mass based on molecular formula C28H46N7O18P3S for target and C28H44N7O17P3S for comparator [1].

Why This Matters

This precise mass difference is essential for confident HRMS identification, especially when authentic chemical standards are unavailable, enabling reliable tracking of specific steps in the acyclic terpene degradation pathway.

• [1] Kanehisa Laboratories. KEGG COMPOUND: C16468. (2E)-5-Methylhexa-2,4-dienoyl-CoA. View Source

Storage Stability for Experimental Reproducibility

Reproducibility in enzymatic assays and biotransformations depends on the integrity of the supplied compound. Commercial vendors provide validated storage conditions for 3-Hydroxy-5-methylhex-4-enoyl-CoA, specifying a shelf-life of 3 years when stored as a powder at -20°C, and 1 year when in solvent at -80°C . This level of stability data allows for confident procurement and long-term planning of experimental series.

Storage Stability

Data to verify

Powder: 3 yr at −20 °C
Solvent: 1 yr at −80 °C

Supports experimental reproducibility

Supplier data; verify per CoA

Evidence Dimension	Shelf-life under specified conditions
Target Compound Data	Powder: 3 years at -20°C; Solvent: 1 year at -80°C
Comparator Or Baseline	Class-level inference: Stability data is comparable to other commercial acyl-CoA derivatives, providing a benchmark for handling and storage.
Quantified Difference	Not applicable (class-level inference).
Conditions	As per technical datasheet from a commercial supplier . Actual conditions are subject to the Certificate of Analysis.

Why This Matters

This defined stability profile mitigates the risk of compound degradation between experiments, ensuring data consistency and reducing the need for frequent, costly re-synthesis or re-procurement.

Enoyl-CoA Hydratase Substrate Specificity

3-Hydroxy-5-methylhex-4-enoyl-CoA is a specific substrate for the enoyl-CoA hydratase (EC 4.2.1.17) enzyme in the catabolism of acyclic terpenoids in *Pseudomonas* species [1]. This is a distinct and well-defined reaction step (R08093) [2]. Importantly, a related acyl-CoA dehydrogenase enzyme, AtuD from *P. aeruginosa*, has been shown to be completely inactive against the analog 5-methylhex-4-enoyl-CoA (Vmax = 0) under conditions where it exhibits high activity toward its native substrate, citronellyl-CoA (Vmax = 2450 mU mg⁻¹, Km = 18 µM) [3]. This stark contrast highlights the high substrate specificity within this pathway and the non-interchangeability of these intermediates.

Substrate Specificity

Class‑level inference

Analog 5‑methylhex‑4‑enoyl‑CoA: Vmax = 0 for related dehydrogenase

Non‑interchangeable pathway intermediates

Inferred from AtuD enzyme specificity

Evidence Dimension	Substrate specificity for a downstream dehydrogenase enzyme
Target Compound Data	Target compound is a substrate for a preceding hydratase reaction, but no quantitative kinetic data (Km, kcat) for its own dehydrogenase step were found in the available literature.
Comparator Or Baseline	Analog 5-methylhex-4-enoyl-CoA is inactive (Vmax = 0) against the terpenoid-specific acyl-CoA dehydrogenase AtuD [3].
Quantified Difference	Not available for target compound. However, the strict pathway segregation is inferred from the high specificity of related enzymes.
Conditions	Purified AtuD enzyme assayed with various acyl-CoA substrates [3].

Why This Matters

This evidence reinforces that compounds in this pathway are not interchangeable; the specific functional group (3-hydroxy) dictates the flow through the acyclic terpene degradation route. Procuring the correct intermediate is mandatory for accurate pathway mapping and enzyme characterization studies.

• [1] Förster-Fromme K, Jendrossek D. Catabolism of citronellol and related acyclic terpenoids in pseudomonads. Appl Microbiol Biotechnol. 2010;87(3):859-869. View Source
• [2] Kanehisa Laboratories. KEGG REACTION: R08093. 3-hydroxy-5-methylhex-4-enoyl-CoA hydro-lyase. View Source
• [3] Biochemical characterization of AtuD from Pseudomonas aeruginosa, the first member of a new subgroup of acyl-CoA dehydrogenases with specificity for citronellyl-CoA. Microbiology (2008). View Source

3-Hydroxy-5-methylhex-4-enoyl-CoA Applications in Terpenoid Catabolism

Targeted Metabolomics for Terpenoid Catabolism

The distinct molecular and exact mass of 3-Hydroxy-5-methylhex-4-enoyl-CoA (893.7 g/mol and 893.183289 Da), as detailed in the evidence above, makes it a prime target for inclusion in LC-MS/MS methods designed to quantify the metabolic flux through the acyclic terpene utilization (Atu) pathway in *Pseudomonas* species [1][2]. Its unique mass signature allows it to be distinguished from other isobaric or isomeric acyl-CoA species without requiring extensive chromatographic resolution, streamlining high-throughput metabolomics workflows [3].

Enoyl-CoA Hydratase Assay Development

This compound is the direct, biologically relevant product of the enoyl-CoA hydratase (EC 4.2.1.17) reaction [4][5]. Researchers can use commercially sourced 3-Hydroxy-5-methylhex-4-enoyl-CoA as an analytical standard to develop and validate reverse-phase HPLC or LC-MS assays to monitor the forward hydration reaction of (2E)-5-Methylhexa-2,4-dienoyl-CoA. The well-defined storage stability profile supports the long-term use of a single batch of the compound as a reliable reference standard for assay calibration and quality control .

Biotransformation and Metabolic Engineering for Terpenoids

Given its role as a key intermediate in the degradation of geraniol and citronellol [6], procuring authentic 3-Hydroxy-5-methylhex-4-enoyl-CoA is essential for feeding studies aimed at elucidating pathway bottlenecks or identifying novel biotransformations. Its use can confirm the activity of heterologously expressed pathway enzymes and validate engineered strains designed for the conversion of abundant, low-cost acyclic terpenes into high-value chemical building blocks, ensuring that the correct intermediate is being processed by the engineered biocatalyst [2].

Application

Selection Property

Validation Focus

Terpenoid Catabolism Metabolomics

Unique mass signature

LC‑MS/MS method development

Enoyl‑CoA Hydratase Assays

Pathway‑specific substrate

Assay calibration & QC

Biotransformation & Metabolic Engineering

Authentic intermediate

Pathway flux validation

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 9549330, 3-Hydroxy-5-methylhex-4-enoyl-CoA. View Source
• [2] Förster-Fromme K, Jendrossek D. Catabolism of citronellol and related acyclic terpenoids in pseudomonads. Appl Microbiol Biotechnol. 2010;87(3):859-869. View Source
• [3] Kanehisa Laboratories. KEGG COMPOUND: C16470. 5-Methylhex-4-enoyl-CoA. View Source
• [4] Kanehisa Laboratories. KEGG REACTION: R08093. 3-hydroxy-5-methylhex-4-enoyl-CoA hydro-lyase. View Source
• [5] MetaCyc. Reaction: 4.2.1.17: (2E)-5-methylhexa-2,4-dienoyl-CoA + H2O -> 3-hydroxy-5-methylhex-4-enoyl-CoA. View Source
• [6] Human Metabolome Database (HMDB). Metabocard for 3-Hydroxy-5-methylhex-4-enoyl-CoA (HMDB0060373). View Source